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Compound of Interest

Compound Name: 3-Hydroxycyclohexanone

Cat. No.: B1200884

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational procedures for the handling and disposal of 3-
Hydroxycyclohexanone (CAS No. 823-19-8). The information is tailored for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification
3-Hydroxycyclohexanone is classified with the following hazard statements:
e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure risk. All handling of 3-
Hydroxycyclohexanone should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[3][4]
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Equipment

Specification

Purpose

Eye Protection

ANSI Z87.1-rated safety
glasses with side shields or

splash goggles.[5]

Protects eyes from splashes.

Hand Protection

Disposable nitrile gloves.[5]

Prevents direct skin contact.[3]

Skin and Body Protection

Long-sleeved lab coat.

Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

Use in a well-ventilated area or
under a fume hood. An N95 or
higher respirator may be
required for large spills or in

poorly ventilated areas.

Minimizes inhalation of vapors

or aerosols.

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[3]

Prepare all necessary equipment and reagents before handling the chemical.

. Handling the Chemical:

Don all required PPE as specified in the table above.

Conduct all transfers and manipulations of 3-Hydroxycyclohexanone within the chemical

fume hood to minimize inhalation exposure.[3]

Avoid direct contact with skin, eyes, and clothing.[3]
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. Storage:

Emergency Procedures

Use appropriate, clean labware for handling.

Keep the container tightly closed when not in use.[3][4]

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][3]

The recommended storage temperature is between 2-8°C.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[4]

Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.[4]
Remove contaminated clothing. If skin irritation

persists, seek medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.
[4] Remove contact lenses if present and easy

to do so.[4] Seek immediate medical attention.

Move the person to fresh air. If breathing is

Inhalation difficult or symptoms occur, seek medical
attention.[4]
) Do not induce vomiting. Rinse mouth with water.
Ingestion

Seek immediate medical attention.

Chemical Spill Workflow

The following diagram outlines the procedural steps for responding to a chemical spill of 3-

Hydroxycyclohexanone.
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Workflow for 3-Hydroxycyclohexanone Spill Response

Evacuate Immediate Area
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Follow EHS Instructions
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Institutional and Local Regulations
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Caption: Logical workflow for handling a chemical spill.
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Disposal Plan

All waste materials, including contaminated PPE, spill cleanup materials, and residual
chemical, must be treated as hazardous waste.

o Collect all chemical waste in a designated, properly labeled, and sealed container.
» Dispose of the waste in accordance with all applicable local, state, and federal regulations.[4]
e Do not dispose of 3-Hydroxycyclohexanone down the drain.[3]

e Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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